Cas no 2580236-56-0 (2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid
• CAS No: 2580236-56-0
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5661370
• PubChem ID: 165894066
• Update Time: 2025-05-21

2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724077
• 2-{[(benzyloxy)carbonyl](oxan-4-yl)amino}acetic acid
• 2580236-56-0
• 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid

• Inchi： 1S/C15H19NO5/c17-14(18)10-16(13-6-8-20-9-7-13)15(19)21-11-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,17,18)
• InChI Key： FLWRNXASVWBJOZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid

Introduction to 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid (CAS No. 2580236-56-0)

2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580236-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its bifunctional nature, incorporating both a benzyloxy carbonyl group and an oxan-4-yl amino moiety, which endows it with unique reactivity and potential applications in synthetic chemistry and drug development.

The structural framework of 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid consists of an aromatic benzyl group linked to a carbonyl moiety, which is further connected to an amino group attached to a tetrahydropyran ring (oxan-4-yl). This configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the construction of peptidomimetics and protease inhibitors. The presence of the benzyloxy carbonyl group (Boc group) is particularly noteworthy, as it serves as a protecting group for amine functionalities during synthetic protocols, ensuring selective reactivity and minimizing unwanted side reactions.

In recent years, the demand for innovative compounds with tailored properties has driven extensive research into molecules like 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid. One of the most compelling areas of application is in the development of targeted therapeutics. The oxan-4-yl moiety, derived from tetrahydropyran, contributes to the compound's solubility and bioavailability, making it an attractive candidate for oral or parenteral administration. Furthermore, the flexibility provided by the tetrahydropyran ring can mimic the conformational dynamics of natural amino acids, enhancing its potential as a scaffold for enzyme inhibition.

Recent studies have highlighted the utility of 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid in the synthesis of peptidomimetics designed to target proteases involved in various pathological processes. Proteases, such as matrix metalloproteinases (MMPs) and caspases, play critical roles in conditions ranging from cancer progression to inflammatory diseases. By leveraging the structural features of this compound, researchers have been able to design inhibitors that exhibit high selectivity and potency. For instance, modifications to the benzyloxy carbonyl group have been explored to enhance binding affinity while maintaining metabolic stability.

The role of protecting groups in peptide chemistry cannot be overstated, and the Boc group in 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid exemplifies its importance. Protecting groups are essential for controlling reaction sequences in multi-step syntheses, allowing chemists to introduce functional groups in a predictable manner without interference from other reactive sites. The Boc group is particularly favored due to its stability under a wide range of conditions and its facile removal under mild acidic conditions. This characteristic makes it an indispensable tool in solid-phase peptide synthesis (SPPS), where orthogonal conditions are required for each step.

Advances in computational chemistry have also contributed to the optimization of derivatives of 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with remarkable accuracy. By integrating these predictions with experimental data, scientists can rapidly screen libraries of analogs for enhanced activity. This approach has led to the discovery of novel scaffolds with improved pharmacokinetic profiles, reducing off-target effects and increasing therapeutic efficacy.

The oxan-4-yl amino functionality provides an additional layer of complexity that can be exploited for designing molecules with specific biological activities. For example, modifications to this moiety have been shown to influence receptor binding affinity and metabolic clearance rates. Such fine-tuning is critical for developing drugs that not only interact effectively with their intended targets but also exhibit favorable pharmacokinetic properties. The ability to modify both the benzyloxy carbonyl and oxan-4-yl amino groups offers chemists a high degree of versatility in creating bespoke molecular architectures.

In conclusion, 2-{(benzyloxy)carbonyl(oxan-4-yl)amino}acetic acid (CAS No. 2580236-56-0) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing peptidomimetics and protease inhibitors, while its solubility-enhancing tetrahydropyran ring improves bioavailability. The combination of experimental synthesis techniques and computational modeling continues to drive innovation in this field, paving the way for next-generation therapeutics targeting a wide range of diseases.